2-(Azepan-1-yl)pyrimidine-5-carboxylic acid

Specification

• CAS No.: 1220027-81-5
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 2-(azepan-1-yl)pyrimidine-5-carboxylic acid
• Standard InChI: InChI=1S/C11H15N3O2/c15-10(16)9-7-12-11(13-8-9)14-5-3-1-2-4-6-14/h7-8H,1-6H2,(H,15,16)
• Standard InChI Key: SXSFJJWZLPGDBT-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C2=NC=C(C=N2)C(=O)O
• Canonical SMILES: C1CCCN(CC1)C2=NC=C(C=N2)C(=O)O

Introduction

2-(Azepan-1-yl)pyrimidine-5-carboxylic acid is a heterocyclic compound that combines an azepane ring, a seven-membered nitrogen-containing ring, with a pyrimidine ring, a six-membered structure containing two nitrogen atoms. This compound is classified as a carboxylic acid due to the presence of the carboxylic acid functional group (-COOH) attached to the pyrimidine ring. Its molecular formula is C11H15N3O2, and its molar mass is 221.26 g/mol.

Synthesis

The synthesis of this compound typically involves multiple steps, utilizing strong acids or bases as catalysts and often requiring elevated temperatures for cyclization and condensation processes. Ethanol or methanol can be used as solvents under reflux conditions. In industrial settings, continuous flow reactors are employed for efficiency, allowing better control over reaction parameters and higher yields. Purification methods such as crystallization or chromatography are used to isolate the final product in high purity.

Applications and Biological Activities

2-(Azepan-1-yl)pyrimidine-5-carboxylic acid has diverse applications in medicinal chemistry, materials science, and organic synthesis due to its potential biological activities. Its structure allows it to interact with molecular targets such as enzymes or receptors, modulating their activity and influencing biochemical pathways and cellular processes.

Future Directions

Future research on 2-(Azepan-1-yl)pyrimidine-5-carboxylic acid may focus on exploring its specific biological activities, optimizing its synthesis for industrial applications, and investigating its potential as a scaffold for drug development. The compound's unique structure offers opportunities for modification and functionalization, which could lead to novel therapeutic agents or materials.